Cas no 1780-31-0 (2,4-Dichloro-5-methylpyrimidine)

2,4-Dichloro-5-methylpyrimidine Properties

Names and Identifiers

• 2,4-Dichloro-5-methylpyrimidine
• 2,4-Dichloro-5-methylpyrimidine**Toxic, Stench**
• 5-Methyl-2,4-dichloropyrimidine
• Pyrimidine, 2,4-dichloro-5-methyl-
• 2,4-dichlor-5-methylpyrimidin
• 2,4-Dichloro-5-methyl-pyrimidine
• Pyrimidine,2,4-dichloro-5-methyl
• 2,4-dichloro-5-methyl pyrimidine
• 2, 4-Dichloro-5-methylpyrimidine
• NSC37532
• PubChem5288
• zlchem 1254
• KSC178K6P
• 2,4 dichloro5-methylpyrimidine
• 2,4dichloro-5-methylpyrimidine
• Jsp003665
• 2,4-d
• 2,4-dichloro-5-methylpyrimidine
• 1780-31-0
• NS00025870
• NSC-37532
• NSC 37532
• EINECS 217-227-8
• Q-102310
• SCHEMBL56192
• AKOS005255373
• DTXSID9061962
• MFCD00023197
• FT-0600947
• 2,4,-dichloro-5-methylpyrimidine
• PB17064
• AM20090055
• G2W3V2TE7S
• pyrimidine, 2,4-dichloro-5-methyl
• A19574
• PS-3984
• Z1255386798
• Pyrimidine, 2,4-dichloro-5-methyl- pound>>5-Methyl-2,4-dichloropyrimidine
• CS-W002132
• BCP21042
• DQXNTSXKIUZJJS-UHFFFAOYSA-N
• 2 4-dichloro-5-methylpyrimidine
• Pyrimidine,4-dichloro-5-methyl-
• EN300-97035
• UNII-G2W3V2TE7S
• D3613
• InChI=1/C5H4Cl2N2/c1-3-2-8-5(7)9-4(3)6/h2H,1H
• 2,4-Dichloro-5-methylpyrimidine, 98%
• AC-2671
• 2,4-dichloro-5-methylpyrimdine
• 2,4-dichloro-5-methyl-pyrimidin
• 2,4-Dichloro-5-methyl-1,3-diazine
• Dichloro-5-MethylpyriMid
• 2,4-Dichloro-5-methylpyrimidine**Toxic, Stench**
• Toxic,stench
• 2,4-Dichloro-5-
• SY002502
• STL557723
• DB-005132
• BBL103913
• +Expand

• MDL： MFCD00023197
• InChIKey： DQXNTSXKIUZJJS-UHFFFAOYSA-N
• Inchi： 1S/C5H4Cl2N2/c1-3-2-8-5(7)9-4(3)6/h2H,1H3
• SMILES： ClC1C(=C([H])N=C(N=1)Cl)C([H])([H])[H]

Computed Properties

• Exact Mass: 161.97500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 161.975
• Heavy Atom Count: 9
• Complexity: 99
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 25.8

Experimental Properties

• LogP: 2.09180
• PSA: 25.78000
• Refractive Index: 1.6300 (estimate)
• Boiling Point: 109°C/11mmHg(lit.)
• Melting Point: 26-28 °C (lit.)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Solubility: Soluble in chloroform, ether, ethyl acetate and toluene
• Color/Form: White to Yellow Solid
• Solubility: To water 3.9 g/l (25 º C)
• Sensitiveness: Lachrymatory
• pka: -2.44±0.29(Predicted)
• Density: 1.39 g/mL at 25 °C(lit.)

2,4-Dichloro-5-methylpyrimidine Security Information

• Symbol: GHS05
• WGK Germany：3
• Safety Term：8
• Safety Instruction： S26-S36/37/39-S45
• Packing Group：III
• Packing Group：III
• Risk Phrases：R34
• Hazard Level：8
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 3261 8/PG 2
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Prompt：warning
• Storage Condition：Store long-term at 2-8°C
• PackingGroup：II
• Risk Phrases： 34
• Signal Word：Danger
• TSCA：Yes
• HazardClass：8

2,4-Dichloro-5-methylpyrimidine Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%